delta4-Dafachronic acid

Specification

• Description: During unfavorable environmental conditions, C. elegans larvae undergo arrest and form dauer larvae that can attach to other animals as a parasitic strategy for survival. DAF-12 is an orphan nuclear hormone receptor that regulates dauer larva diapause, reproductive development, fat metabolism, and life cycle/longevity in C. elegans. DAF-12 is required for entry into dauer when it is not bound to ligand by acting as a transcriptional repressor of target genes that favor reproductive development. Δ4-Dafachronic acid is a racemic version of a sterol-derived hormone that acts as a ligand of DAF-12.3,6,7,8 Δ4-Dafachronic acid binds to and transactivates DAF-12, rescuing hormone deficiency in transgenic dauer larvae and promoting reproductive maturation into adults. The (25S) diastereomer of Δ4-dafachronic acid is significantly more potent than its (25R) counterpart (EC50s = 23 and 66 nM, respectively).; Delta-dafachronic acid is a cholestanoid that is cholest-4-en-26-oic acid which is substituted at position 3 by an oxo group. It is a 3-oxo-Delta steroid, a member of dafachronic acids and a C27-steroid. It is a conjugate acid of a Delta-dafachronate.
• CAS No.: 23017-97-2
• Molecular Formula: C27H42O3
• Molecular Weight: 414.6 g/mol
• IUPAC Name: (6R)-6-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• Standard InChI: InChI=1S/C27H42O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h16-18,21-24H,5-15H2,1-4H3,(H,29,30)/t17-,18?,21+,22-,23+,24+,26+,27-/m1/s1
• Standard InChI Key: PSXQJZDFWDKBIP-NNWQCNCGSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
• SMILES: CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Canonical SMILES: CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
• Appearance: Assay:≥95%A crystalline solid